2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C8H9N5O2S/c9-6(14)4-16-8-12-11-7(13(8)10)5-2-1-3-15-5/h1-3H,4,10H2,(H2,9,14)
• InChI Key: RJRPIGYBLCUDEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C(N2N)SCC(=O)N
• Molecular Formula: C8H9N5O2S
• Molecular Weight: 239.26 g/mol

Description

2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological activity through the inhibition of enzymes and proteins involved in various cellular processes. The compound has been found to inhibit the growth of microorganisms by disrupting their cell membrane and inhibiting their DNA synthesis.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide exhibits significant biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. The compound has also been found to induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to have a protective effect on the liver and kidney by reducing oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its low toxicity, high stability, and ease of synthesis. However, the compound has some limitations, including its low solubility in water and its potential to form complexes with metal ions, which can affect its biological activity.

Future Directions

There are several potential future directions for the study of 2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. These include further optimization of the synthesis method to improve yield and purity, investigation of its potential as a corrosion inhibitor in industrial applications, and exploration of its potential as a ligand in coordination chemistry. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to explore its potential as a therapeutic agent for various diseases.
In conclusion, 2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a compound with significant potential for applications in various fields of scientific research. Its synthesis method has been optimized, and it exhibits antimicrobial, antifungal, antitumor, and anti-inflammatory properties. The compound has a unique mechanism of action, and its biochemical and physiological effects have been studied extensively. Although there are some limitations to its use in lab experiments, there are several potential future directions for the study of this compound.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-chloroacetyl chloride with 2-mercapto-5-(2-furyl)-1,3,4-thiadiazole, followed by the reaction of the resulting intermediate with hydrazine hydrate and ammonium thiocyanate. The final product is obtained through recrystallization. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

2-{[4-amino-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, antitumor, and anti-inflammatory properties. The compound has also been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.